Cas no 56948-08-4 (N-(4,5-dimethoxy-2-nitrophenyl)benzenesulfonamide)

• Product name: N-(4,5-dimethoxy-2-nitrophenyl)benzenesulfonamide
• CAS No: 56948-08-4
• MF: C₁₄H₁₄N₂O₆S
• MW: 338.33576
• CID: 1600345
• PubChem ID: 3044229

N-(4,5-dimethoxy-2-nitrophenyl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(4,5-dimethoxy-2-nitrophenyl)benzenesulfonamide
• N-(2-Nitro-4,5-dimethoxyphenyl)benzenesulfonamide
• DTXSID60205493
• Benzenesulfonamide, N-(4,5-dimethoxy-2-nitrophenyl)-
• 56948-08-4

• Inchi： InChI=1S/C14H14N2O6S/c1-21-13-8-11(12(16(17)18)9-14(13)22-2)15-23(19,20)10-6-4-3-5-7-10/h3-9,15H,1-2H3
• InChI Key： VIKIVQKDQWXPDT-UHFFFAOYSA-N
• SMILES： COC1=C(C=C(C(=C1)NS(=O)(=O)C2=CC=CC=C2)[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 338.05732
• Monoisotopic Mass: 338.057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 119Ų

Experimental Properties

• Density: 1.419
• Boiling Point: 520.2°C at 760 mmHg
• Flash Point: 268.4°C
• Refractive Index: 1.61
• PSA: 107.77